2-Iodo-3-nitrobenzoic acid

• IUPAC Name: 2-iodo-3-nitrobenzoic acid
• InChI: InChI=1S/C7H4INO4/c8-6-4(7(10)11)2-1-3-5(6)9(12)13/h1-3H,(H,10,11)
• InChI Key: XWOGTRRVKVPJSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])I)C(=O)O
• Molecular Formula: C7H4INO4
• DSSTOX Substance ID: DTXSID50277861
• Molecular Weight: 293.02 g/mol
• CAS RN: 5398-69-6

Description

2-Iodo-3-nitrobenzoic acid is a chemical compound with the empirical formula C7H4INO4. It is a solid substance.

Synthesis Analysis

The synthesis of nitro compounds like this compound can be achieved through several methods, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines.

Molecular Structure Analysis

The molecular structure of this compound consists of a carboxylic acid group and a nitro group. The molecular weight of this compound is 293.02.

Chemical Reactions Analysis

Nitro compounds can be identified by strong infrared bands at about 1550cm−1 and 1375cm−1. A weak n → π∗ transition occurs in the electronic spectra of nitroalkanes at around 270 nm.

Physical And Chemical Properties Analysis

This compound is a solid substance with a melting point of 207-212 °C. The polar character of the nitro group results in lower volatility of nitro compounds.

Scientific Research Applications

Tandem Castro–Stephens Coupling and Cyclisation

Woon et al. (2006) explored the reaction of 2-iodo-3-nitrobenzoic acid with arylalkynyl copper(I) reagents, leading to the formation of 3-aryl-5-nitroisocoumarins. This process involves Castro–Stephens coupling followed by in situ Cu-catalyzed ring-closure, offering insights into the cyclisation patterns of such compounds (Woon, Dhami, Mahon, & Threadgill, 2006).

Sulfhydryl Group Determination

Ellman (1959) synthesized a water-soluble aromatic disulfide from this compound, useful for determining sulfhydryl groups in biological materials. This has implications for biochemical studies involving disulfide bond interactions (Ellman, 1959).

Supramolecular Assembly

Ranganathan and Pedireddi (1998) described a 2:1 molecular complex involving 3,5-dinitrobenzoic acid and 1,4-diiodobenzene. This study showcases the potential of this compound derivatives in supramolecular chemistry, particularly in forming complexes with specific stoichiometries (Ranganathan & Pedireddi, 1998).

Crystal Engineering

In the work by Saha, Nangia, and Jaskólski (2005), molecular tapes mediated via hydrogen bonds and weak interactions involving derivatives of nitrobenzoic acid, including this compound, were studied. This research contributes to the field of crystal engineering, demonstrating how weak interactions can be utilized in the design of crystalline structures (Saha, Nangia, & Jaskólski, 2005).

Synthesis of 3-Aminobenzoic Acid

Yin Qun (2010) investigated the synthesis of 3-aminobenzoic acid, using 3-nitrobenzoic acid as an intermediate. This process is significant in the industrial production of azo dyes and pharmaceuticals, highlighting the role of this compound derivatives in various manufacturing processes (Yin Qun, 2010).

Safety and Hazards

2-Iodo-3-nitrobenzoic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It causes serious eye irritation. It is classified as Acute Tox. 4 Oral.

Mechanism of Action

Target of Action

Nitro compounds, in general, are known to interact with a variety of biological targets, including enzymes and cellular structures .

Mode of Action

The mode of action of 2-Iodo-3-nitrobenzoic acid involves its interaction with these targets. The nitro group in the compound, similar to the carboxylate anion, is a hybrid of two equivalent resonance structures, which allows it to interact with various biological targets . The iodo group may also participate in electrophilic aromatic substitution reactions .

Biochemical Pathways

Nitro compounds can participate in a variety of reactions, including the formation of oximes and hydrazones . These reactions can potentially affect various biochemical pathways.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility can affect its bioavailability and distribution in the body . Additionally, factors such as pH and temperature can influence the compound’s stability and its interactions with biological targets.

Synthesis routes and methods

Procedure details

A mixture of methyl 2-(acetylamino)-3-nitrobenzoate (4.19 g, 17.6 mmol) and potassium hydroxide (4.93 g, 88.0 mmol) in water (20 mL) was stirred at 60° C. overnight. The resulting solid was collected by filtration, washed with methanol, and is suspended in water (14 mL). Concentrated hydrochloric acid (7.3 mL, 88 mmol) was added to the suspension, and a solution of sodium nitrite (1.88 g, 27.3 mmol) in water (10 mL) was added at 0° C. over 1.5 hr. The reaction mixture was added to a solution of potassium iodide (4.53 g, 27.3 mmol) and iodine (3.73 g, 14.7 mmol) in dimethyl sulfoxide (130 mL) at 5° C. over 20 min. The resulting reaction mixture was stirred at 50° C. for 20 min, and extracted with ethyl acetate. The extract was washed with water, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was washed with hexane to give the title compound (3.71 g, yield 72%).

Q & A

Q1: What are the main applications of 2-Iodo-3-nitrobenzoic acid in organic synthesis?

A1: this compound serves as a versatile building block in organic synthesis. One notable application is its use in the synthesis of 5-nitroisocoumarins. This reaction proceeds through a tandem Castro–Stephens coupling followed by a 6-endo-dig cyclization with arylethynes. [, ]

Q2: Are there alternative synthetic routes to 5-nitroisocoumarins that utilize different starting materials?

A3: Yes, an alternative route involves the ring-closure of methyl 2-alkynyl-3-nitrobenzoates with electrophiles. [] This approach offers a different strategy for constructing the isocoumarin core and may provide advantages in certain synthetic contexts.